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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550

An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Material Safety Data Sheet (MSDS) for
pentyl isobutyrate. The information is curated and presented to meet the specific needs of
researchers, scientists, and professionals in drug development, focusing on quantitative data,
experimental methodologies, and clear visual representations of safety protocols.

Chemical Identification and Physical Properties

Pentyl isobutyrate, also known as amyl isobutyrate, is the ester formed from pentanol and
isobutyric acid.[1] It is recognized by the CAS Number 2445-72-9.[2][3][4] The following tables
summarize its key identifiers and physico-chemical properties.

Table 1: Chemical Identifiers for Pentyl Isobutyrate
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Identifier

Value

Chemical Name

Pentyl 2-methylpropanoate[3]

Synonyms

Amyl isobutyrate, Isobutyric acid, pentyl ester[2]

[3]4]

CAS Number

2445-72-9[2][3][4]

Molecular Formula

CoH1s02[2][3]

Molecular Weight

158.24 g/mol [2][3]

EINECS Number

219-494-6[2][3]

Table 2: Physical and Chemical Properties of Pentyl Isobutyrate

Property Value Source
Physical State Liquid[5] Fisher Scientific
Appearance Colorless[5] Fisher Scientific
Odor Fruity, Apple, Slightly Buttery Breeze Intermediates
Boiling Point 162 °C / 323.6 °F[5] Fisher Scientific
176.5 °C at 760 mmHg[2] LookChem

Melting Point -73 °C (estimate)[2] LookChem
Flash Point 56 °C / 132.8 °F[5] Fisher Scientific
59.4 °C[2] LookChem

Specific Gravity 0.857 g/cm?3[5] Fisher Scientific
Vapor Pressure 1.09 mmHg at 25°CJ[2] LookChem

Solubility

Information not readily

available

logP (o/w)

2.37580[2] LookChem
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Hazard Identification and Classification

Pentyl isobutyrate is classified as a flammable liquid and vapor.[5][6] The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
standardized framework for hazard communication.

Table 3: GHS Classification for Pentyl Isobutyrate

Hazard Class Hazard Category Signal Word Hazard Statement

H226: Flammable

Flammable Liquids Category 3 Warning o
liquid and vapor[6]

The following diagram illustrates the GHS pictograms and the logical flow of hazard
communication for pentyl isobutyrate.

Hazard Classification

Pentyl Isobutyrate

'

Flammable Liquid, Category 3

Label Elements

; Precautionary Statements:
Signal Word: Warning Fgangg’bi“ﬁteu%eg; W P210, P233, P240, P241, P242, P243, P280,
Flame g P P303+P361+P353, P370+P378, PA03+P235, P501

Click to download full resolution via product page

GHS Hazard Communication for Pentyl Isobutyrate

Toxicological Information
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The toxicological properties of pentyl isobutyrate have not been thoroughly investigated.[6]
Safety assessments often rely on data from structurally similar chemicals (read-across) and the
Threshold of Toxicological Concern (TTC) approach.

A safety assessment by the Research Institute for Fragrance Materials (RIFM) for amyl
isobutyrate (a synonym for pentyl isobutyrate) indicated a lack of repeated dose and
reproductive toxicity data for the substance itself.[7] The assessment, therefore, utilized read-
across data from ethyl 2-methylbutyrate.[7] For endpoints like local respiratory toxicity, the TTC
for a Cramer Class | material was used to determine safety.[7]

It is crucial for researchers and drug development professionals to acknowledge this data gap
and handle the substance with appropriate caution, assuming potential for irritation and other
health effects until more definitive data is available.

Experimental Protocols

The quantitative data presented in the MSDS are determined by standardized experimental
protocols, primarily those established by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure data consistency and reliability across different
laboratories and regulatory bodies.

Boiling Point Determination (OECD Guideline 103): This guideline describes several methods
for determining the boiling point of a substance, which is the temperature at which its vapor
pressure equals the standard atmospheric pressure.[3][8] Common methods include:

o Ebulliometer Method: A device that measures the boiling point of a liquid by measuring the
temperature of the vapor in equilibrium with the boiling liquid.

e Dynamic Method: The substance is heated, and the temperature at which boiling begins is
recorded. This method can also be used to determine vapor pressure.[3][8]

 Differential Scanning Calorimetry (DSC): This technique measures the difference in the
amount of heat required to increase the temperature of a sample and a reference as a
function of temperature. A phase transition, such as boiling, results in a detectable change in
heat flow.
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Flash Point Determination (e.g., ASTM D93, ISO 2719): The flash point is the lowest
temperature at which a liquid can form an ignitable mixture in air near the surface of the liquid.
The most common methods involve a closed-cup apparatus:

o Pensky-Martens Closed-Cup Method: The sample is heated in a closed cup, and a small
flame is periodically introduced into the vapor space. The flash point is the lowest
temperature at which the vapors ignite.

» Setaflash Closed-Cup Method: A smaller sample size is used, and the test is generally faster.

Vapor Pressure Determination (OECD Guideline 104): This guideline outlines various methods
to measure the pressure exerted by a vapor in thermodynamic equilibrium with its condensed
phases (solid or liquid) at a given temperature.[5] Methods include:

» Static Method: The substance is placed in a closed container, and the pressure is measured
at a constant temperature once equilibrium is reached.

o Dynamic Method (Cottrell's Method): The boiling point is measured at different pressures,
and the vapor pressure curve is determined.

o Gas Saturation Method: A stream of inert gas is passed through or over the substance at a
known rate, and the amount of substance that vaporizes is measured.

Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to ensure safety when working with pentyl
isobutyrate. Emergency procedures should be clearly understood and readily accessible.

Handling and Storage

o Handling: Wear appropriate personal protective equipment (PPE), including gloves, and
eye/face protection.[5][6] Keep away from heat, sparks, open flames, and hot surfaces.[5][6]
Use only non-sparking tools and take precautionary measures against static discharge.[5][6]
Ensure adequate ventilation.[5]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[5][6] Keep
cool and away from sources of ignition.[5][6]
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First-Aid Measures

The following diagram outlines the recommended first-aid procedures in case of exposure to

pentyl isobutyrate.

Exposure to Pentyl Isobutyrate

’ .
l Routes of Exposure and h.# Aid l

Rinse immediately with plenty of water for at least 15 minutes] ; Take off immediately all contaminated clothing.
B Skin Contact Rinse skin witl

Clean mouth with water and drink plenty of water.
Get medical attention.

‘ l Inhalation [ Move to fresh air. l l Ingestion ‘ Get medical attention if symptoms occur.

l Eye Contact ‘

Click to download full resolution via product page

First-Aid Procedures for Pentyl Isobutyrate Exposure

Fire-Fighting Measures

Pentyl isobutyrate is a flammable liquid, and appropriate fire-fighting measures must be
taken. Vapors may form explosive mixtures with air and can travel to a source of ignition and
flash back.[5]

» Suitable Extinguishing Media: Use COz, dry chemical, or foam.[5]

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
¢ Specific Hazards: Containers may explode when heated.[5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

The following workflow illustrates the decision-making process for fighting a fire involving

pentyl isobutyrate.
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Fire Involving Pentyl Isobutyrate

Assess Situation
(Size of fire, location, etc.)

:

Wear Full Protective Gear and SCBA

l

Approach Fire from Upwind

l

Extinguish Fire

'

Cool Exposed Containers with Water Spray Prevent Runoff from Entering Drains

Select Appropriate Extinguishing Media

(COz2, Dry Chemical, Foam)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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